Cas no 500146-38-3 (1H-Pyrazole-5-carboxylic acid, 3-chloro-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-chloro-1-phenyl-, ethyl ester
• CAS No: 500146-38-3
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1554309
• PubChem ID: 11334210
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-chloro-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-chloro-1-phenyl-, ethyl ester
• DB-157568
• ethyl 3-chloro-1-phenyl-1h-pyrazole-5-carboxylate
• SCHEMBL4981925
• 500146-38-3

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)10-8-11(13)14-15(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： IQOZTYXIUGPKCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12